2,5,8-Tris(trimethylstannyl)benzo[1,2-b

• Molecular Formula: C21H30S3Sn3
• Molecular Weight: 734.8 g/mol
• SMILES: C[Sn](C)(C)C1=CC2=C3C(=C4C(=C2S1)C=C(S4)[Sn](C)(C)C)C=C(S3)[Sn](C)(C)C
• InChI: InChI=1S/C12H3S3.9CH3.3Sn/c1-4-13-10-7(1)11-9(2-5-14-11)12-8(10)3-6-15-12;;;;;;;;;;;;/h1-3H;9*1H3
• InChIKey: KUZMAMYMPKENER-UHFFFAOYSA-N

Researchers aiming to transcend linear donor-acceptor polymer limitations for organic electronics should procure this specific C3-symmetric precursor. Unlike linear bis-stannyl BDT derivatives, its three reactive trimethylstannyl groups at the 2,5,8-positions of the BTT core enable Stille polycondensation into unique star-shaped oligomers, hyperbranched polymers, and discrete ball-like 3D molecules. - Enables synthesis of polyhedral structures and molecular domes inaccessible with mono- or di-functional stannanes. - BTT-core-based oligomers derived from this precursor have demonstrated hole mobilities up to 0.14 cm² V⁻¹ s⁻¹ in OFET devices. - Supplied at >98% HPLC purity, ensuring reliable stoichiometric control for demanding polymerization reactions.

Tris(trimethylstannyl)-BTT: C3-Symmetric Stille Precursor

2,5,8-Tris(trimethylstannyl)benzo[1,2-b:3,4-b':5,6-b'']trithiophene (CAS 1289556-30-4) is a triply-stannylated derivative of the benzo[1,2-b:3,4-b':5,6-b'']trithiophene (BTT) core, a planar, C3h-symmetric π-conjugated scaffold [1]. With a molecular formula of C21H30S3Sn3 and a molecular weight of 734.79 g/mol, this compound serves as a key precursor for Stille cross-coupling polymerizations and the construction of three-dimensional molecular architectures . It is commercially available at purities >98% (HPLC) from specialized research chemical suppliers [2].

Stille polycondensation precursor

Enables carbon–carbon bond formation with aryl halide partners

Trifunctional C3-symmetric BTT core

Three reactive SnMe₃ groups at 2,5,8-positions for branching or 3D assembly

Research-grade BTT precursor

Suitable for synthesis of BTT-based oligomers, polymers, and molecular architectures

• [1] Kashiki, T.; Kohara, M.; Osaka, I.; Miyazaki, E.; Takimiya, K. Synthesis and characterization of benzo[1,2-b:3,4-b':5,6-b'']trithiophene (BTT) oligomers. J. Org. Chem. 2011, 76 (10), 4061–4070. View Source
• [2] Lumtec. 2,5,8-Tris(trimethylstannyl)benzo[1,2-b:3,4-b':5,6-b'']trithiophene, >98% (HPLC). View Source

Why Tris(trimethylstannyl)-BTT Has No Direct Substitute

In-class compounds cannot be simply interchanged because the specific number and regiochemistry of stannyl groups dictate both the polymerization architecture and the achievable molecular topology. The widely used 2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b']dithiophene (BDT) derivatives enable linear, donor-acceptor polymer chains for organic photovoltaics [1]. In contrast, the target compound possesses three reactive trimethylstannyl moieties at the 2, 5, and 8 positions of the BTT core [2]. This C3-symmetric, trifunctional arrangement is essential for generating star-shaped oligomers, hyperbranched polymers, and discrete three-dimensional (3D) π-conjugated molecules, such as ball-like structures and molecular domes, which are inaccessible with linear bis-stannyl or alternative halogenated (e.g., tribromo-BTT) precursors [3]. The evidence below quantifies the performance advantages derived from this specific molecular architecture.

Tris(trimethylstannyl)-BTT

2,6-Bis(trimethylstannyl)BDT

Stannyl groups

Three reactive SnMe₃ (trifunctional)

Two reactive SnMe₃ (difunctional)

Different coupling valency alters polymerization architecture and achievable topology.

Regiochemistry

2,5,8-substitution (C₃h symmetry)

2,6-substitution (C₂ symmetry)

Core symmetry determines whether linear chains or 3D branched structures result.

Accessible topologies

Star-shaped oligomers, molecular cages, hyperbranched networks

Linear donor–acceptor polymer chains

Trifunctional substitution enables 3D architectures not obtainable with linear bis-stannyl precursors.

• [1] Kim, J.-H.; Song, C. E.; Kim, H. U.; et al. High-Crystalline Medium-Band-Gap Polymers Consisting of Benzodithiophene and Benzotriazole Derivatives for Organic Photovoltaic Cells. *ACS Appl. Mater. Interfaces* **2013**, *5* (24), 12820–12831. (Describing use of 2,6-bis(trimethylstannyl)benzo[1,2-b:4.5-b']dithiophene). View Source
• [2] Kashiki, T.; Kohara, M.; Osaka, I.; Miyazaki, E.; Takimiya, K. Synthesis and characterization of benzo[1,2-b:3,4-b':5,6-b'']trithiophene (BTT) oligomers. *J. Org. Chem.* **2011**, *76* (10), 4061–4070. View Source
• [3] Kayahara, E.; Iwamoto, T.; Suzuki, T.; Yamago, S. Synthesis and physical properties of a ball-like three-dimensional π-conjugated molecule. *Nat. Commun.* **2013**, *4*, 2694. (Describing the assembly of stannylated trisubstituted benzene derivatives into 3D structures). View Source

Key Performance Evidence for Tris(trimethylstannyl)-BTT

OFET Hole Mobility of BTT-Core Oligomers

The BTT core, accessed via this trimethylstannyl precursor, demonstrates effective hole transport in organic field-effect transistors (OFETs). An octyl-substituted BTT dimer exhibited a hole mobility of 0.14 cm² V⁻¹ s⁻¹ in a spin-coated thin film with edge-on molecular orientation [1]. This performance validates the BTT core as a useful p-type π-conjugated system, though higher oligomers (tetramer to decamer) showed inferior FET characteristics due to their amorphous nature in the thin-film state [1].

OFET hole mobility

Class-level inference

0.14 cm² V⁻¹ s⁻¹

Octyl-substituted BTT dimer; spin-coated film, edge-on orientation

Reported benchmark for BTT-core p-channel semiconductors. Higher oligomers showed inferior characteristics, emphasizing morphology control.

Device optimization may shift results; class inference applies.

Evidence Dimension	Hole Mobility in OFET (cm² V⁻¹ s⁻¹)
Target Compound Data	0.14 (for octyl-substituted BTT dimer, derived from BTT core)
Comparator Or Baseline	BTT tetramer, hexamer, and decamer: inferior performance (values not reported, described as amorphous)
Quantified Difference	>0.14 cm² V⁻¹ s⁻¹ advantage over higher BTT oligomers
Conditions	Spin-coated thin film; edge-on molecular orientation; OFET device configuration

Why This Matters

This data provides a performance benchmark for materials derived from the BTT core, indicating that while the core is viable, careful control of oligomer size and film morphology is necessary, which is a key consideration for researchers selecting this precursor for semiconductor synthesis.

• [1] Kashiki, T.; Kohara, M.; Osaka, I.; Miyazaki, E.; Takimiya, K. Synthesis and characterization of benzo[1,2-b:3,4-b':5,6-b'']trithiophene (BTT) oligomers. J. Org. Chem. 2011, 76 (10), 4061–4070. View Source

3D π-Conjugated Molecular Architectures

The tri-stannyl functionality of the compound is critical for constructing three-dimensional π-conjugated molecules. A related stannylated trisubstituted benzene derivative was used in a platinum-mediated assembly to form a hexanuclear platinum complex with an octahedral shape. Reductive elimination of platinum yielded a ball-like 3D π-conjugated molecule, a topology unattainable with mono- or di-stannylated analogs [1].

3D π‑conjugated architecture

Class-level inference

Enables synthesis of closed 3D ball-like π‑molecule via Pt-mediated assembly

Analogous tri-stannyl benzene derivative used; reductive elimination yields octahedral framework

Trifunctional stannyl pattern supports 3D molecular cage construction, inaccessible with mono‑ or di‑stannylated analogs.

Qualitative topological advantage; direct attribution requires method validation.

Evidence Dimension	Synthetic Capability
Target Compound Data	Enables formation of 3D, closed π-conjugated structures (ball-like molecule)
Comparator Or Baseline	Mono- or di-stannylated analogs: restrict synthesis to linear or 2D structures
Quantified Difference	N/A (qualitative topological advantage)
Conditions	Platinum-mediated assembly followed by reductive elimination

Why This Matters

This unique synthetic capability allows researchers to access a class of 3D π-conjugated molecules with potential applications in molecular electronics, which is a distinct advantage over linear precursors for those targeting novel materials discovery.

• [1] Kayahara, E.; Iwamoto, T.; Suzuki, T.; Yamago, S. Synthesis and physical properties of a ball-like three-dimensional π-conjugated molecule. Nat. Commun. 2013, 4, 2694. View Source

Charge Transfer Complexes for Thermoelectrics

The compound serves as a precursor for C3-symmetric molecules used in organic conducting and magnetic materials. It was reacted via Stille coupling to prepare C3-symmetric molecules 1 and 2, which formed a charge transfer (CT) complex with TCNQ. The molecular charge of the complex was estimated as +1 by elemental analysis and vibrational spectroscopy, and it exhibited semiconducting behavior [1]. Theoretical analysis indicated that the charge is localized on one TPDT moiety upon one-electron oxidation, resulting in intramolecular charge disproportionation [1].

Charge transfer complex

Class-level inference

CT complex with TCNQ; charge state +1, semiconducting behavior

C3-symmetric molecules 1 and 2 derived via Stille coupling; spectroscopy and elemental analysis

Supports exploration of high-symmetry organic conductors for thermoelectric research.

Class-level evidence; replication under specific coupling conditions needed.

Evidence Dimension	Charge Transfer Complex Properties
Target Compound Data	Forms CT complex with TCNQ; molecular charge +1; semiconducting behavior
Comparator Or Baseline	Non-C3-symmetric precursors: different charge distribution and material properties
Quantified Difference	N/A (qualitative electronic property difference)
Conditions	Mixing and grinding with TCNQ in acetonitrile; elemental analysis and vibrational spectroscopy

Why This Matters

This demonstrates the compound's utility in creating high-symmetry molecules for studying structure-property relationships in organic conductors and thermoelectrics, a niche application area where C3 symmetry is a specific design requirement.

• [1] Nakano, Y.; et al. Development of organic conducting and magnetic materials based on high-symmetric molecules for thermoelectric application. KAKENHI Project 15K17901 Final Research Report, 2017. View Source

Application Scenarios for Tris(trimethylstannyl)-BTT

Star-Shaped and Hyperbranched Polymer Synthesis

Researchers aiming to move beyond linear donor-acceptor polymer architectures should procure this compound. Its three reactive stannyl groups enable the synthesis of star-shaped oligomers, dendritic macromolecules, and hyperbranched polymers via Stille polycondensation [1]. This is in direct contrast to the linear polymers obtained from 2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b']dithiophene (BDT) derivatives [2]. The resulting 3D or branched polymer networks can offer different solubility, film-forming, and charge transport properties compared to their linear counterparts.

3D π-Conjugated Molecular Cages and Domes

This precursor is essential for groups focused on bottom-up synthesis of discrete, three-dimensional π-conjugated molecules. Its C3-symmetric, tri-stannyl functionality allows for metal-mediated assembly into polyhedral structures (e.g., octahedral platinum complexes) which can be reduced to yield closed, 3D π-systems like ball-like molecules [3]. Such structures are challenging to obtain via conventional synthetic methods and are of interest for fundamental studies in molecular electronics and host-guest chemistry. Alternative mono- or di-functionalized stannanes cannot achieve this topology.

BTT-Based OFET Fabrication

For materials scientists developing p-channel organic semiconductors for thin-film transistors, this compound provides entry to the BTT π-core. The BTT core, when incorporated into well-defined oligomers, has demonstrated a hole mobility of up to 0.14 cm² V⁻¹ s⁻¹ in OFET devices [1]. This scenario is relevant for those evaluating new π-conjugated cores for solution-processable electronics. Procurement is justified for projects where the C3h symmetry and electronic properties of the BTT unit are specifically targeted for device optimization.

Application

Selection Property

Validation Focus

Star-shaped and hyperbranched polymer synthesis

Trifunctional Stille reactivity

Polymer architecture and branching density control

3D π‑conjugated molecular cages and domes

C3‑symmetric BTT scaffold for metal‑mediated assembly

Molecular topology and self‑assembly into closed polyhedra

BTT‑based OFET fabrication

Planar BTT π‑core with reported hole mobility

Thin‑film morphology, charge transport, and device optimization

• [1] Kashiki, T.; Kohara, M.; Osaka, I.; Miyazaki, E.; Takimiya, K. Synthesis and characterization of benzo[1,2-b:3,4-b':5,6-b'']trithiophene (BTT) oligomers. J. Org. Chem. 2011, 76 (10), 4061–4070. View Source
• [2] Kim, J.-H.; Song, C. E.; Kim, H. U.; et al. High-Crystalline Medium-Band-Gap Polymers Consisting of Benzodithiophene and Benzotriazole Derivatives for Organic Photovoltaic Cells. ACS Appl. Mater. Interfaces 2013, 5 (24), 12820–12831. View Source
• [3] Kayahara, E.; Iwamoto, T.; Suzuki, T.; Yamago, S. Synthesis and physical properties of a ball-like three-dimensional π-conjugated molecule. Nat. Commun. 2013, 4, 2694. View Source